Procaine hydrochloride

• IUPAC Name: 2-(diethylamino)ethyl 4-aminobenzoate;hydrochloride
• InChI: InChI=1S/C13H20N2O2.ClH/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h5-8H,3-4,9-10,14H2,1-2H3;1H
• InChI Key: HCBIBCJNVBAKAB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)N.Cl
• Molecular Formula: C13H21ClN2O2
• DSSTOX Substance ID: DTXSID1044435
• Molecular Weight: 272.77 g/mol
• CAS RN: 51-05-8

Description

Synthesis Analysis

The synthesis of Procaine hydrochloride involves chemosynthetic processes that have been optimized to improve efficiency and yield. Various studies have explored the synthesis of Procaine analogues, including those containing pentafluoroethoxy groups, highlighting the potential for increased local anesthetic activity through structural modifications (I. I. Gaidarzhy et al., 2021).

Molecular Structure Analysis

The molecular structure of this compound has been analyzed through various spectroscopic methods. Studies on charge-transfer complexes formed with this compound reveal insights into its molecular interactions and potential antibacterial activity (A. Adam, 2012).

Chemical Reactions and Properties

This compound's chemical reactions, particularly its interactions with DNA and DNA bases, have been studied to understand its binding behavior and the effects of nanoparticles on this binding. Such studies are crucial for exploring its potential biomedical applications (Gang Ping et al., 2006).

Physical Properties Analysis

The physical properties of this compound, including its ionic conductivity and glass-forming capabilities, have been investigated. Studies suggest novel features in the ionic conductivity relaxation of this compound, offering insights into its physical behavior under various conditions (Z. Wojnarowska et al., 2012).

Chemical Properties Analysis

The chemical properties of this compound, such as its interaction with ct-DNA and the anticancer activities associated with these interactions, have been explored. The minor groove binding of Procaine to ct-DNA indicates its potential in therapeutic applications (Mohd. Sajid Ali et al., 2018).

Scientific Research Applications

Stimulatory Effect on Microalgae and Cyanobacteria Growth

Procaine Hydrochloride has been noted for its stimulatory effect on the growth rates of various species of microalgae and cyanobacteria. This effect was observed under both photoautotrophic and heterotrophic growth conditions, with this compound being added to cultures in concentrations ranging from 0.01–1000 mg L−1 (Suzuki et al., 2000).

Applications in Chemical Synthesis

Spectrophotometric Determination

Spectrophotometric methods for determining this compound involve reactions with specific reagents to form compounds whose absorption can be measured at specific wavelengths. These methods are used in the quantitative analysis of this compound in various preparations (Li-Yu Daisy Liu et al., 2000).

Molecularly Imprinted Electrochemical Sensors

This compound detection can be enhanced using molecularly imprinted polymers (MIPs) modified glassy carbon electrodes. These sensors demonstrate good linearity and low detection limits, suggesting potential applications in clinical studies (Xiwen Guan et al., 2016).

Electrophoretic and Voltammetric Analysis

Electrophoretic and voltammetric analyses of this compound involve studying the electromigration and adsorption of this compound under various conditions. These methods are valuable for pharmaceutical quality control and pharmacokinetic research (C. Wang et al., 2002).

Vibrational Spectral Analysis

This compound's vibrational spectral analysis using FT-IR and FT-Raman spectra, along with DFT computations, helps understand structural and bonding features responsible for drug activity. This analysis reveals insights into the nature of hydrogen bonding and charge transfer interactions (Y. S. Sherlin et al., 2015).

Ion-Selective Sensors

Ion-selective sensors for this compound based on quartz crystals coated with specific membranes have been developed for analyzing pharmaceutical preparations. These sensors exhibit linear responses over a wide concentration range (Lihong Lei et al., 2000).

Sequential Injection Fluorometric Procedure

Sequential injection techniques with fluorometric detection are used for the assay of this compound in human blood and pharmaceuticals. This method is automated and offers high sensitivity and precision (Xuwei Chen et al., 2006).

Adsorption Studies

The adsorption of this compound at interfaces, such as mercury/electrolyte solution interfaces, has been studied using capacitance measurements. This research provides insights into the orientation and behavior of Procaine molecules at these interfaces (A. Avranas et al., 2009).

Mechanism of Action

Target of Action

Procaine hydrochloride primarily targets the voltage-gated sodium channels in the neuronal cell membrane of peripheral nerves . These channels play a crucial role in the initiation and conduction of nerve impulses.

Mode of Action

This compound acts by inhibiting sodium influx through these voltage-gated sodium channels . When the influx of sodium is interrupted, an action potential cannot arise, and signal conduction is thus inhibited . This interruption of nerve impulses leads to a loss of sensation in the administered area .

Biochemical Pathways

This compound, being an ester anesthetic, is metabolized in the plasma by the enzyme pseudocholinesterase through hydrolysis into para-aminobenzoic acid (PABA) . PABA is then excreted by the kidneys into the urine .

Pharmacokinetics

When administered through continuous intravenous infusion, the steady-state plasma level is reached within 20 to 30 minutes . The elimination half-life of this compound is approximately 7.7 minutes , and about 80% of its metabolites are excreted in the urine .

Result of Action

The primary result of this compound’s action is the production of local or regional anesthesia . It is particularly used for oral surgery . This compound, like cocaine, has the advantage of constricting blood vessels which reduces bleeding, unlike other local anesthetics like lidocaine . The interruption of nerve impulses leads to a loss of sensation in the administered area, providing effective pain relief for patients undergoing localized procedures .

Action Environment

It can penetrate the central nervous system and the fetal plasma

Safety and Hazards

Procaine is toxic if swallowed and causes skin irritation and serious eye damage. It may cause respiratory irritation and an allergic skin reaction. It is advised to wash off immediately with plenty of water for at least 15 minutes if it comes into contact with the skin.

Future Directions

Procaine has been investigated as an oral entry inhibitor in treatment-experienced HIV patients. It has also been found to inhibit SARS-CoV-2 in vitro, making it potentially useful for treating COVID-19.

Biochemical Analysis

Biochemical Properties

Procaine hydrochloride interacts with various enzymes and proteins in the body. It is metabolized in the plasma by the enzyme pseudocholinesterase through hydrolysis into para-aminobenzoic acid (PABA), which is then excreted by the kidneys into the urine .

Cellular Effects

This compound has several effects on cells. It has been shown to display antioxidant and cytoprotective actions in experimental models of myocardial ischemia/reperfusion injury, lipoprotein oxidation, endothelial-dependent vasorelaxation, inflammation, sepsis, intoxication, ionizing irradiation, cancer, and neurodegeneration . It also reduces oxidative stress and cellular damage .

Molecular Mechanism

The mechanism of action of this compound is to block nerve impulse transmission and disturb the sodium channels of nerve membranes. The sodium influx gets blocked by the binding of Procaine to receptors of voltage-gated sodium channels. This prevents depolarization needs for nerve impulse conduction, producing an analgesic effect .

Temporal Effects in Laboratory Settings

In laboratory settings, both procaine prodrugs limit SARS-CoV-2 progeny virus titres as well as reduce interferon and cytokine responses in a proportional manner to the virus load . The addition of procaine during the early stages of the SARS-CoV-2 replication cycle in a cell culture first limits the production of subgenomic RNA transcripts, and later affects the replication of the viral genomic RNA .

Dosage Effects in Animal Models

In animal models, the common therapeutic doses of this compound ranged from 25 to 250 mg per animal . In humans, though procaine formerly was used widely, its use is now confined to infiltration anaesthesia and occasionally for diagnostic nerve block .

Metabolic Pathways

This compound is an ester anesthetic. It is metabolized in the plasma by the enzyme pseudocholinesterase through hydrolysis into para-aminobenzoic acid (PABA), which is then excreted by the kidneys into the urine .

Transport and Distribution

This compound exhibits pharmacokinetic characteristics such as limited distribution and tissue uptake, as well as a short duration of action. When administered through continuous intravenous infusion, the steady-state plasma level is reached within 20 to 30 minutes .

Subcellular Localization

The capacity of human, minipig, and rat skin and liver subcellular fractions to hydrolyze the anesthetic ester procaine was compared with carboxylesterase substrates 4-methylumbelliferyl-acetate, phenylvalerate, and para-nitrophenylacetate and the arylesterase substrate phenylacetate .

Q & A

A: Procaine hydrochloride primarily acts as a local anesthetic by reversibly binding to and blocking voltage-gated sodium channels in nerve cells. [, ] This action prevents the transmission of nerve impulses, leading to a localized loss of sensation.

A: Beyond its anesthetic properties, this compound has been investigated for its potential to inhibit monoamine oxidase (MAO). [] This enzyme plays a role in breaking down neurotransmitters like serotonin and dopamine. Studies have shown that a specially formulated preparation of this compound called Gerovital H3 exhibited MAO inhibitory activity, although weaker than the known MAO inhibitor iproniazid. []

A: Research suggests that this compound can enhance the antitumor activity of cisplatin when administered to mice bearing P388 tumors. [] The timing of administration influenced the extent of this enhancement, with administration after cisplatin showing the most significant increase in life span and cure rate. []

A: The molecular formula of this compound is C₁₃H₂₁ClN₂O₂, and its molecular weight is 272.77 g/mol. [, ]

ANone: Researchers utilize various spectroscopic techniques to analyze this compound, including:

• UV-Vis spectrophotometry: This technique is widely used for both qualitative and quantitative analysis of this compound, often relying on its absorbance at specific wavelengths. [, , , , , , , , , ]
• Fluorescence spectrophotometry: this compound, upon hydrolysis in alkaline conditions, yields 4-aminobenzoate, which exhibits fluorescence. This property enables sensitive detection of this compound. []
• Resonance Rayleigh scattering: This technique has been explored using nanogold as a probe, where the interaction with this compound leads to the formation of super-molecular structures with enhanced scattering intensity. []

ANone: The stability of this compound injection is influenced by various factors, including:

• Temperature: Elevated temperatures can accelerate degradation. Studies have shown significant content reduction after storage at 40°C for six months. []
• Humidity: High humidity levels can also negatively impact stability. []
• Light exposure: Light can contribute to this compound degradation. []
• Container material: The type of container material can affect stability. For instance, butyl rubber stoppers used in some injection vials have been shown to influence the stability of this compound. []
• Presence of impurities: Impurities, like iron ions, can impact the accuracy of this compound assays and potentially affect stability. []

ANone: Researchers have explored different approaches to improve stability:

• Addition of excipients: Adding substances like sodium chloride, activated carbon, and EDTA-2Na to the formulation has been shown to enhance stability. [, ] Sodium chloride adjusts osmotic pressure, activated carbon adsorbs impurities, and EDTA-2Na chelates metal ions that could catalyze degradation. [, ]
• Buffering the solution: Buffering the solution to a pH of 7.3-7.6 with tromethamine can improve stability, particularly in cardioplegia formulations. []
• Controlling storage conditions: Storing this compound injection in glass vials protected from light and under refrigerated conditions (4°C) can prolong its shelf-life significantly. []

ANone: Yes, this compound is incorporated into various pharmaceutical formulations:

• Injections: this compound injection is a common formulation, often used as a local anesthetic. [, , , , , , , , ]
• Ointments: this compound can be incorporated into ointments for topical applications. []
• Tablets: this compound is found in tablet formulations like compound Yikangning tablets. [, ]
• Oral solutions: Compound gentamycin sulfate and this compound oral solution is an example of a liquid formulation. []
• Granules: this compound can be formulated as granules for reconstitution before use. []
• Liniments: Compound triamcinolone acetonide acetate liniment is an example of a this compound-containing liniment. []

ANone: this compound itself is not typically recognized for its catalytic properties. The research focuses primarily on its role as a pharmaceutical compound, particularly as a local anesthetic and for its potential in specific applications like enhancing cisplatin's antitumor activity.

ANone: While the provided research papers don't delve deeply into computational studies on this compound, it's worth noting that computational chemistry techniques like molecular docking and QSAR modeling could be valuable for:

A: this compound undergoes rapid hydrolysis by plasma cholinesterase, primarily in the liver, to yield para-aminobenzoic acid (PABA) and diethylaminoethanol. [, , , ] PABA is further metabolized and excreted in the urine.